N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}butanamide

• IUPAC Name: N-[4-[4-(2-methylbenzoyl)piperazin-1-yl]phenyl]butanamide
• InChI: InChI=1S/C22H27N3O2/c1-3-6-21(26)23-18-9-11-19(12-10-18)24-13-15-25(16-14-24)22(27)20-8-5-4-7-17(20)2/h4-5,7-12H,3,6,13-16H2,1-2H3,(H,23,26)
• InChI Key: ODXZNSZPGHEPGL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3C
• Molecular Formula: C22H27N3O2
• Molecular Weight: 365.5 g/mol

Description

N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}butanamide, commonly known as MBP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of MBP is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor and a antagonist at the D2 receptor. This dual action may contribute to its anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects:
MBP has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. MBP has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. This effect may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

MBP has several advantages for use in lab experiments. It is a highly selective compound that exhibits specific effects on the brain. It also has a relatively long half-life, which allows for sustained effects in animal models. However, MBP has some limitations as well. It has poor solubility in water, which may make it difficult to administer in certain experiments. Additionally, its effects may vary depending on the species and strain of animal used.

Future Directions

There are several future directions for research on MBP. One area of interest is its potential use in the treatment of depression and anxiety disorders in humans. Another area of interest is its potential use in the treatment of drug addiction. Additionally, further research is needed to fully understand the mechanism of action of MBP and its effects on different brain regions and neurotransmitter systems. Finally, there is a need for the development of more effective methods for administering MBP in lab experiments.

Synthesis Methods

The synthesis of MBP involves the reaction between 4-(2-methylbenzoyl)piperazine and 4-bromobutanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure MBP. This synthesis method has been optimized to yield high purity and high yield of MBP.

Scientific Research Applications

MBP has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to exhibit anxiolytic, antidepressant, and antipsychotic effects in animal models. MBP has also been shown to enhance cognitive function and memory in rats. Additionally, MBP has been studied for its potential use in the treatment of drug addiction, as it has been found to reduce drug-seeking behavior in rats.